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Compound of Interest

Compound Name: Forchlorofenuron

Cat. No.: B1256092

For research purposes, forchlorfenuron and CPPU (N-(2-chloro-4-pyridyl)-N'-phenylurea) are
chemically identical. The two names are used interchangeably in scientific literature and by
chemical suppliers to refer to the same synthetic cytokinin, a class of plant growth regulators
that promote cell division and differentiation. Both names correspond to the same CAS Number
(68157-60-8), chemical formula (C12H10CIN3O), and molecular weight (247.68 g/mol ).

This guide provides a comprehensive comparison for researchers, scientists, and drug
development professionals, detailing the compound's mechanism of action, research
applications, and experimental data.

Chemical Identity

The compound known as forchlorfenuron is also widely recognized by its abbreviated name,
CPPU. Other synonyms include 4-CPPU and KT-30. For all intents and purposes in a research
context, these names refer to the exact same active molecule.
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Identifier Value

Chemical Name N-(2-chloro-4-pyridyl)-N'-phenylurea
Synonyms Forchlorfenuron, CPPU, 4-CPPU, KT-30
CAS Number 68157-60-8

Molecular Formula C12H10CINsO

Molecular Weight 247.68 g/mol

While the active ingredient is identical, researchers should be mindful of the purity of the
compound supplied. For routine agricultural or horticultural research, a technical grade (often
>98% purity) may be sufficient.[1] However, for sensitive molecular or biochemical studies, an
analytical standard with a detailed certificate of analysis is recommended to minimize the
confounding effects of impurities.[2]

Mechanism of Action: A Potent Cytokinin

Forchlorfenuron/CPPU functions as a potent synthetic cytokinin.[3][4] Its primary mechanism of
action involves the promotion of cell division and differentiation in plants.[3][4] It is understood
to act synergistically with endogenous auxins to stimulate these processes.[5]

The cytokinin signaling pathway is a multi-step phosphorelay system.[6][7]
Forchlorfenuron/CPPU, like other cytokinins, is perceived by histidine kinase receptors in the
plant cells. This binding initiates a signaling cascade that ultimately leads to the activation of
transcription factors, which in turn regulate the expression of genes involved in cell cycle
progression and cell division.[6][7]
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Research Applications and Experimental Data

Forchlorfenuron/CPPU is widely used in agricultural and horticultural research to study and
manipulate fruit development. Its primary documented effects include increasing fruit size,
weight, and yield.[4][8] It is also utilized in plant tissue culture to promote shoot regeneration.

Whole Plant Applications: Enhancing Fruit Development

In numerous studies, forchlorfenuron/CPPU has been shown to significantly enhance the
physical characteristics of various fruits. The timing of application and concentration are critical

factors influencing its efficacy.

Table 1: Effect of Forchlorfenuron (CPPU) on Kiwifruit (cv. Hayward)
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Application Fruit Weight Fruit Length Fruit Diameter
Treatment )
Time (9) (mm) (mm)
Control - 47.52 51.80 45.62
5 ppm CPPU
) Petal Fall 121.99 77.75 53.74
(Dip)
5 ppm CPPU
pp. Petal Fall - - -
(Foliar)
5 ppm CPPU 15 Days Post-
(Dip) Petal Fall
5 ppm CPPU 15 Days Post-
(Foliar) Petal Fall

Data adapted from a study on Kiwifruit cv. Hayward. Note: Not all data points were available in
the cited source.

Table 2: Effect of Forchlorfenuron (CPPU) on 'Verdejo' Grapes

Treatment Total Soluble Solids (°Brix) Total Polyphenol Index
Control 195 29.7
15 mg/L CPPU 225 31.8

Data adapted from a study on Verdejo grapes, showing a significant increase in soluble solids
and polyphenols.[8]

Plant Tissue Culture Applications

Forchlorfenuron/CPPU is also a valuable tool in plant tissue culture for inducing
organogenesis, particularly shoot formation. It is often used as a more potent alternative to
other cytokinins like BAP (6-Benzylaminopurine).

Table 3: Effect of Forchlorfenuron (CPPU) on in vitro Shoot Regeneration of Hibiscus rosa-
sinensis
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CPPU Concentration (M) Shoot Regeneration Mean Number of Shoots
Frequency (%) per Explant

0.0 (Control) 0 0

0.1 25 19

0.5 60 8

2.5 95 6.7

5.0 70 35

10.0 45 )1

Data adapted from a study on Hibiscus rosa-sinensis, indicating an optimal concentration of 2.5
MM for shoot regeneration.[9]

Experimental Protocols
General Protocol for Whole Plant Application (Foliar
Spray)

This protocol provides a general framework for applying forchlorfenuron/CPPU to whole plants
to study its effects on fruit development. Researchers should optimize concentrations and
application timing for their specific plant species and experimental goals.
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General Experimental Workflow

e Stock Solution Preparation: Dissolve forchlorfenuron/CPPU powder in a suitable solvent,
such as ethanol or DMSO, to create a concentrated stock solution (e.g., 1 mg/mL).[10] Store
the stock solution at -20°C for up to 3 months.[11]
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e Working Solution Preparation: Dilute the stock solution with distilled water to the desired final
concentration (typically in the range of 5-20 ppm or mg/L for fruit applications).[12] A small
amount of surfactant may be added to improve coverage.

o Application: Apply the working solution to the target plants, usually as a foliar spray directed
at the developing fruit clusters.[13] The timing of application is critical and often occurs at
specific developmental stages, such as petal fall or shortly after fruit set.[3]

o Control Group: Treat a control group of plants with a solution containing the same solvent
and surfactant concentrations but without forchlorfenuron/CPPU.

o Data Collection and Analysis: At predetermined time points and at harvest, collect data on
relevant parameters such as fruit size, weight, firmness, and biochemical composition.[3]
Statistically analyze the data to compare the treated and control groups.

General Protocol for Plant Tissue Culture Application

This protocol outlines the general steps for using forchlorfenuron/CPPU in plant tissue culture
media to promote shoot regeneration.

o Explant Preparation: Select and sterilize appropriate explant material (e.g., leaf discs, nodal
segments) according to standard plant tissue culture protocols.[10]

o Media Preparation: Prepare a suitable basal medium (e.g., Murashige and Skoog) and
supplement it with the desired concentration of forchlorfenuron/CPPU.[10] The optimal
concentration can range from 0.1 to 10.0 uM, depending on the plant species.[9] The
forchlorfenuron/CPPU stock solution should be filter-sterilized and added to the autoclaved
and cooled medium.

o Culture Initiation: Place the sterilized explants onto the prepared medium in sterile culture
vessels.

¢ Incubation: Incubate the cultures under controlled environmental conditions (e.g., 25°C, 16-
hour photoperiod).[10]

e Subculture and Rooting: Subculture the developing shoots to fresh medium every 3-4 weeks.
Once shoots have reached a suitable size, transfer them to a rooting medium, which typically
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contains an auxin but no cytokinin.[10]

Conclusion

Forchlorfenuron and CPPU are unequivocally the same compound, offering a powerful tool for
researchers in plant science. While the name may vary, the chemical entity and its biological
activity remain consistent. For reproducible and reliable experimental outcomes, researchers
should prioritize the use of high-purity grades of this compound and carefully optimize
application protocols for their specific research questions and plant systems. The extensive
body of research on forchlorfenuron/CPPU provides a solid foundation for its continued use in
advancing our understanding of plant growth and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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